Cas no 955777-14-7 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 955777-14-7
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 6594153
• PubChem ID: 16828737
• Update Time: 2025-05-20

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide
• Benzenesulfonamide, N-(2-benzoyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-4-methoxy-2-methyl-
• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• 955777-14-7
• F2417-0660
• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
• AKOS024647508

• Inchi： 1S/C24H24N2O4S/c1-17-14-22(30-2)10-11-23(17)31(28,29)25-21-9-8-18-12-13-26(16-20(18)15-21)24(27)19-6-4-3-5-7-19/h3-11,14-15,25H,12-13,16H2,1-2H3
• InChI Key： JQUOMSNABMIRJD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(=O)C2=CC=CC=C2)C3)(=O)=O)=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 436.14567842g/mol
• Monoisotopic Mass: 436.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 635.1±65.0 °C(Predicted)
• pka: 8.50±0.20(Predicted)

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide

N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 955777-14-7): A Comprehensive Overview

N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 955777-14-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a tetrahydroisoquinoline moiety and a benzoyl group. The compound's intricate structure and potential biological activities have made it a subject of extensive study in recent years.

The tetrahydroisoquinoline core of this compound is particularly noteworthy due to its prevalence in various natural products and synthetic molecules with diverse biological activities. Tetrahydroisoquinolines are known for their ability to modulate various biological processes, including neurotransmission, enzyme inhibition, and receptor binding. The presence of the benzoyl group further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets.

Recent research has focused on the potential therapeutic applications of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide. Studies have shown that this compound exhibits significant activity against certain types of cancer cells. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The researchers found that the compound's ability to bind to and inhibit key enzymes in these pathways makes it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide has also been investigated for its potential use in treating neurodegenerative diseases. A study conducted at the University of California, San Francisco, explored the compound's effects on neuronal cells and found that it can protect against oxidative stress and neuroinflammation. These findings suggest that the compound may have neuroprotective properties that could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The sulfonamide moiety in N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide is another critical component that contributes to its biological activity. Sulfonamides are well-known for their antimicrobial properties and have been used for decades in various medical applications. However, recent research has expanded the scope of sulfonamides' utility beyond their traditional roles. For example, a study published in the European Journal of Medicinal Chemistry in 2020 reported that sulfonamides can modulate ion channels and receptors involved in pain signaling and inflammation. This opens up new possibilities for using sulfonamide-containing compounds like N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide as analgesics or anti-inflammatory agents.

The synthesis of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 7-amino-tetrahydroisoquinoline with benzoyl chloride to form the benzoylated intermediate, followed by sulfonation with methanesulfonyl chloride and subsequent substitution with 4-methoxytoluene sulfonamide. This multi-step process highlights the complexity of synthesizing this compound but also underscores its potential value as a research tool and therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxy-2-methylbenzene-1-sulfonamide in various medical applications. Early results from Phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

In conclusion, N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-y)-4-methoxy--methylbenzene--sulfonamide (CAS No. 955777--7) represents a fascinating molecule with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable tool for treating various diseases and improving patient outcomes.